Cas no 866136-52-9 (4-Methoxy-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4-Methoxy-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 866136-52-9
• MF: C₁₃H₁₂N₄OS
• MW: 272.325580596924
• CID: 5691024
• PubChem ID: 1487982
• Update Time: 2023-10-13

4-Methoxy-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS005103596
• SR-01000307901-1
• 4-Methoxy-6-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
• 8N-654S
• methyl 6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl ether
• 4-methoxy-6-methylsulfanyl-1-phenylpyrazolo[3,4-d]pyrimidine
• SR-01000307901
• 4-methoxy-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
• 866136-52-9
• 1H-Pyrazolo[3,4-d]pyrimidine, 4-methoxy-6-(methylthio)-1-phenyl-
• 4-Methoxy-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C13H12N4OS/c1-18-12-10-8-14-17(9-6-4-3-5-7-9)11(10)15-13(16-12)19-2/h3-8H,1-2H3
• InChI Key： HIXUUULHNATQQJ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=C2C=NN(C3C=CC=CC=3)C2=N1)OC

Computed Properties

• Exact Mass: 272.07318219g/mol
• Monoisotopic Mass: 272.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 422.3±50.0 °C(Predicted)
• pka: 2.30±0.30(Predicted)